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Compound of Interest

Compound Name: Isoamyl 2-cyanoacrylate

Cat. No.: B101510

An In-Depth Technical Guide to Isoamyl 2-Cyanoacrylate: Physical and Chemical Properties

Introduction

Isoamyl 2-cyanoacrylate is a long-chain alkyl ester of cyanoacrylic acid, recognized for its
applications as a rapid-acting adhesive, particularly in the medical field.[1][2][3] As a member of
the cyanoacrylate family, its defining characteristic is the ability to undergo rapid anionic
polymerization upon contact with moisture.[4] This property allows it to function as an effective
tissue adhesive for wound closure in various surgical procedures, including dermatological,
dental, and emergency medicine.[1][5] Compared to shorter-chain cyanoacrylates like ethyl or
methyl esters, isoamyl 2-cyanoacrylate exhibits lower histotoxicity and a slower degradation
rate, enhancing its biocompatibility.[4][6] This guide provides a comprehensive overview of the
core physical, chemical, and biological properties of isoamyl 2-cyanoacrylate, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

Isoamyl 2-cyanoacrylate is chemically known as 3-methylbutyl 2-cyanoprop-2-enoate.[7][8] It
is a monomeric liquid that forms the basis of various medical-grade bio-adhesives.[4][5]

o Common Name: Isoamyl 2-cyanoacrylate

¢ Synonyms: Isopentyl 2-cyanoacrylate, 3-methylbutyl 2-cyanoprop-2-enoate[7][8][9]
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o CAS Number: 19475-26-4[7][10]
e Molecular Formula: CoH13NO2[7][8][11]
Caption: Chemical structure of Isoamyl 2-cyanoacrylate.

Physical Properties

The physical characteristics of isoamyl 2-cyanoacrylate are crucial for its application as a
liquid adhesive. It is typically supplied as a sterile, colorless liquid monomer.[4][12]

Property Value Source(s)
Molecular Weight 167.21 g/mol [71[11][13]
Density 0.9795 g/cm?3 [11]

Boiling Point 2445 + 23.0 °C (Predicted) [11]
Appearance Colorless Liquid [12]

Viscosity: Isoamyl 2-cyanoacrylate is available in various viscosity grades, typically
categorized as low, medium, and high.[14] This allows for its use in diverse applications, from
penetrating tight-fitting joints to filling larger gaps.[14][15] While specific values for isoamyl 2-
cyanoacrylate are formulation-dependent, general cyanoacrylate viscosity ranges are:

e Low Viscosity: 1-10 centipoise (cps)[15]
e Medium Viscosity: 50-200 cps[15]
e High Viscosity (Gel): 500-3,000+ cps[15]

Solubility: While specific solubility data for isoamyl 2-cyanoacrylate is not readily available,
cyanoacrylates are generally soluble in organic solvents such as acetone and nitromethane.
They polymerize rapidly in the presence of weak bases like water and alcohols.[12][16]

Chemical Properties and Reactivity
Polymerization
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The most critical chemical property of isoamyl 2-cyanoacrylate is its ability to undergo rapid
anionic polymerization.[4][12] This reaction is initiated by weak nucleophiles, most commonly
the hydroxyl ions present in ambient moisture on surfaces.[12] The polymerization process is
exothermic, releasing heat as it cures.[1]

The mechanism proceeds in two main stages:

e Initiation: A nucleophile (e.g., OH~ from water) attacks the electron-deficient 3-carbon of the
monomer's vinyl group. This breaks the carbon-carbon double bond and forms a resonance-
stabilized carbanion.[12]

e Propagation: The newly formed carbanion acts as a potent nucleophile, attacking another
monomer molecule. This process repeats, rapidly forming long polymer chains that create a
strong adhesive bond.[12]

Initiator p Isoamyl 2-Cyanoacrylate Carbanion Formation ain Propagation 4 Poly(isoamyl 2-cyanoacrylate)
(e.g., OH- from moisture) (Propagating Species) auciionalibioien ey Chain

Click to download full resolution via product page

Caption: Anionic polymerization mechanism of Isoamyl 2-cyanoacrylate.

Curing Characteristics

o Setting Time: The adhesive solidifies rapidly upon application, typically achieving fixture
strength within 5 to 10 seconds.[4]

o Full Cure: While initial bonding is fast, achieving maximum bond strength requires a full cure,
which typically takes 8 to 24 hours.[17]

« Influence of Environment: The cure speed is significantly influenced by ambient conditions.
Higher humidity provides more initiators (water), accelerating the polymerization rate.[17]
Similarly, an increase in temperature will speed up the reaction; a 10°C rise can roughly
double the reaction rate.[17]

Stability and Storage
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To prevent premature polymerization, liquid isoamyl 2-cyanoacrylate monomers are stabilized
with inhibitors. These typically include a free-radical inhibitor (like butylated hydroxyl anisole)
and an anionic polymerization inhibitor (like sulfur dioxide).[18][19]

o Shelf Life: Unopened containers typically have a shelf life of 12 to 24 months.[14]

o Storage Conditions: For optimal stability, the adhesive should be stored in a cool, dark, and
dry location to protect it from moisture, heat, and light, which can initiate polymerization.[20]

» Degradation: Over time or with improper storage, the monomer can begin to degrade or
partially polymerize, leading to increased viscosity, slower curing times, and reduced final
bond strength.[21]

Biological Properties and Toxicological Profile

» Biocompatibility and Toxicity: Isoamyl 2-cyanoacrylate is considered biocompatible and is
used for medical applications.[4][14] Longer-chain cyanoacrylates are significantly less
histotoxic than short-chain variants (e.g., methyl- and ethyl-cyanoacrylate).[4][6] This is
because they degrade more slowly, reducing the rate of release of potential irritants like
formaldehyde and cyanoacetate into surrounding tissues.[4][22] Medical-grade formulations
are described as sterile, non-toxic, and non-allergic.[4]

o Bacteriostatic Properties: The adhesive forms a barrier that is bacteriostatic, helping to
protect wounds from infection.[1][4]

» Biodegradability: Isoamyl 2-cyanoacrylate is biodegradable and is eventually eliminated
from the body.[1]

Experimental Protocols
Viscosity Measurement

Objective: To determine the flow resistance of the liquid monomer using a rotational viscometer,
a key quality control parameter.[18][23]

Apparatus:

¢ Rotational Viscometer (e.g., Brookfield Viscometer)[18]
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o Appropriate spindle for the expected viscosity range

o Temperature-controlled water bath or chamber (set to 25 °C)

o Sample of Isoamyl 2-cyanoacrylate

Methodology:

o Calibrate the viscometer according to the manufacturer's instructions.
o Equilibrate the adhesive sample to the test temperature of 25 °C.[18]

o Select a spindle and rotational speed appropriate for the expected viscosity. For low-viscosity
liquids, a higher speed may be necessary.

e Immerse the spindle into the sample up to the marked level, avoiding the introduction of air
bubbles.

 Allow the spindle to rotate in the sample until the reading on the viscometer stabilizes.
» Record the viscosity reading in centipoise (cP) or millipascal-seconds (mPa:-s).

» Repeat the measurement at different rotational speeds to assess if the fluid is Newtonian or
non-Newtonian.

Accelerated Aging Stability Study

Objective: To estimate the long-term shelf life and stability of the monomer under controlled
laboratory conditions. This protocol simulates real-time aging at an accelerated rate.[18][21]

Apparatus:

o Laboratory oven capable of maintaining 80 °C + 2 °C
e Sealed containers of Isoamyl 2-cyanoacrylate

e Viscometer and/or equipment for bond strength testing

Methodology:
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e Place several sealed samples of the cyanoacrylate adhesive into a laboratory oven set to 80
°C.[18]

e The duration of the test is based on the Arrhenius equation, where a 10°C increase in
temperature approximately doubles the chemical reaction rate. A common industry practice
is that 12 days at 80 °C simulates a 2-year shelf life at ambient temperature.[18][21]

o At predetermined intervals (e.g., Day 0, Day 3, Day 6, Day 9, Day 12), remove one sample
from the oven.[18]

o Allow the sample to cool completely to room temperature.

o Perform stability tests on the aged sample. The most common test is viscosity measurement,
as a significant increase indicates degradation and polymerization.[18][21]

» Plot the change in viscosity over time to assess the stability profile of the formulation.

Tensile Shear Strength Measurement

Objective: To measure the adhesive bond strength between two substrates, based on the
ASTM D1002 standard.[21]

Apparatus:

Universal Testing Machine with a suitable load cell

Test substrates (e.g., steel, aluminum, or plastic coupons)

Micrometer for precise measurement of substrate dimensions

Fixtures for gripping the test specimens

Methodology:

o Substrate Preparation: Clean and degrease the bonding surfaces of the test substrates
according to ASTM D1002 specifications. Measure the width and length of the bonding
overlap area.
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Adhesive Application: Apply a single drop of Isoamyl 2-cyanoacrylate to the end of one
substrate.

Assembly: Immediately join the second substrate, creating a defined overlap (e.g., 0.5
inches). Apply light pressure to spread the adhesive into a thin, uniform film.

Curing: Allow the assembled specimen to cure under standard laboratory conditions (e.g., 25
°C and 50% relative humidity) for at least 24 hours to ensure a full cure.[17]

Testing: Mount the cured specimen in the grips of the universal testing machine.

Load Application: Apply a tensile load at a constant rate of crosshead movement (e.g., 1.3
mm/min) until the bond fails.[21]

Data Recording: Record the maximum load (in Newtons or pounds-force) reached before
failure.

Calculation: Calculate the shear strength by dividing the maximum load by the overlap area.
The result is typically expressed in megapascals (MPa) or pounds per square inch (psi).
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Caption: Experimental workflow for Tensile Shear Strength testing.

Conclusion
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Isoamyl 2-cyanoacrylate is a specialized monomer with a unique combination of physical and
chemical properties that make it highly valuable in advanced applications, particularly as a
medical-grade tissue adhesive. Its rapid, moisture-initiated polymerization, strong bonding
capabilities, enhanced biocompatibility compared to shorter-chain analogs, and bacteriostatic
nature are key attributes. For researchers and drug development professionals, a thorough
understanding of its viscosity, stability under storage, and mechanical strength, as determined
by the protocols outlined, is essential for its effective and safe implementation in novel medical
devices and clinical procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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